Cas no 135283-78-2 (1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-))
135283-78-2 structure
Product Name:1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)
CAS No:135283-78-2
MF:C9H8N3O2
MW:190.178721427917
CID:234611
PubChem ID:178250
Update Time:2025-04-19
1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)
- 4-methyl-5-oxo-1-phenyl-1,2,4-triazol-3-olate
- 1,2,4-Triazolidine-3,5-dione, 4-methyl-1-phenyl-, ion(1-)
- 135283-78-2
- DTXSID90159298
-
- Inchi: 1S/C9H9N3O2/c1-11-8(13)10-12(9(11)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,13)/p-1
- InChI Key: XVVORNVNYKBZKT-UHFFFAOYSA-M
- SMILES: O=C1N(C)C(=NN1C1C=CC=CC=1)[O-]
Computed Properties
- Exact Mass: 190.06174
- Monoisotopic Mass: 190.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Boiling Point: 312.1°Cat760mmHg
- Flash Point: 142.5°C
- PSA: 58.97
1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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